Cas no 2287334-43-2 (1-(Chloromethyl)-3-[(3,5-dimethylphenyl)methyl]bicyclo[1.1.1]pentane)

• Product Name: 1-(Chloromethyl)-3-[(3,5-dimethylphenyl)methyl]bicyclo[1.1.1]pentane
• CAS No: 2287334-43-2
• MF: C₁₅H₁₉Cl
• MW: 234.764363527298
• CID: 5986045
• PubChem ID: 137945012
• Update Time: 2025-05-26

1-(Chloromethyl)-3-[(3,5-dimethylphenyl)methyl]bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethyl)-3-[(3,5-dimethylphenyl)methyl]bicyclo[1.1.1]pentane
• EN300-6760840
• 2287334-43-2

• Inchi： 1S/C15H19Cl/c1-11-3-12(2)5-13(4-11)6-14-7-15(8-14,9-14)10-16/h3-5H,6-10H2,1-2H3
• InChI Key： ULINNTHPVCJYPL-UHFFFAOYSA-N
• SMILES： ClCC12CC(CC3C=C(C)C=C(C)C=3)(C1)C2

Computed Properties

• Exact Mass: 234.1175283g/mol
• Monoisotopic Mass: 234.1175283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Additional information on 1-(Chloromethyl)-3-[(3,5-dimethylphenyl)methyl]bicyclo[1.1.1]pentane

Comprehensive Overview of 1-(Chloromethyl)-3-[(3,5-dimethylphenyl)methyl]bicyclo[1.1.1]pentane (CAS No. 2287334-43-2)

The compound 1-(Chloromethyl)-3-[(3,5-dimethylphenyl)methyl]bicyclo[1.1.1]pentane (CAS No. 2287334-43-2) is a highly specialized organic molecule featuring a unique bicyclo[1.1.1]pentane scaffold. This structure is increasingly recognized for its potential in pharmaceutical and material science applications due to its rigid, three-dimensional geometry. The presence of a chloromethyl group and a 3,5-dimethylphenyl substituent enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role in developing novel bioactive compounds and advanced polymers.

In recent years, the demand for high-performance building blocks like 1-(Chloromethyl)-3-[(3,5-dimethylphenyl)methyl]bicyclo[1.1.1]pentane has surged, driven by advancements in drug discovery and material engineering. The compound’s CAS No. 2287334-43-2 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its steric hindrance and electronic properties make it a candidate for modulating molecular interactions in enzyme inhibitors or ligand design. Additionally, its potential in click chemistry and cross-coupling reactions aligns with trends toward sustainable and efficient synthetic methodologies.

The synthesis of 1-(Chloromethyl)-3-[(3,5-dimethylphenyl)methyl]bicyclo[1.1.1]pentane typically involves multi-step organic transformations, including Friedel-Crafts alkylation and halogenation. Its bicyclo[1.1.1]pentane core is synthesized via strain-release strategies, a topic gaining traction in methodology development discussions. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing its purity and structural integrity. These methods are often highlighted in research papers and patent filings, underscoring the compound’s industrial significance.

From an application perspective, CAS No. 2287334-43-2 is explored in peptide mimetics and small-molecule therapeutics, addressing challenges in drug delivery and target selectivity. Its lipophilicity and steric profile are advantageous for optimizing pharmacokinetic properties. In materials science, the compound’s rigidity contributes to the development of high-strength polymers and nanostructured materials, topics frequently queried in scientific forums and conference proceedings.

Environmental and regulatory considerations for 1-(Chloromethyl)-3-[(3,5-dimethylphenyl)methyl]bicyclo[1.1.1]pentane focus on safe handling and waste management, aligning with global green chemistry initiatives. Its stability and degradation pathways are subjects of ongoing research, particularly in lifecycle assessment studies. As the scientific community prioritizes sustainable synthesis, this compound’s role in catalysis and solvent-free reactions is increasingly scrutinized.

In summary, 1-(Chloromethyl)-3-[(3,5-dimethylphenyl)methyl]bicyclo[1.1.1]pentane (CAS No. 2287334-43-2) represents a versatile and innovative chemical entity with broad interdisciplinary appeal. Its structural uniqueness and functional adaptability position it at the forefront of cutting-edge research, resonating with trends in precision medicine and smart materials. Future studies will likely expand its utility, reinforcing its status as a key intermediate in modern chemistry.